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Compound of Interest

Compound Name: Lit-001

Cat. No.: B608597

Essential Safety and Handling Guide for Lit-001

For researchers, scientists, and drug development professionals, ensuring safe handling of
laboratory chemicals is paramount. This document provides immediate and essential safety
and logistical information for the handling of Lit-001, a nonpeptide oxytocin receptor agonist.
Adherence to these guidelines is critical to mitigate risks and ensure a safe laboratory
environment.

Hazard Identification and Classification

Lit-001 is classified with the following hazards according to the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS)[1]:

o Acute Oral Toxicity (Category 4): Harmful if swallowed.
o Skin Corrosion/Irritation (Category 2): Causes skin irritation.
e Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.

e Specific Target Organ Toxicity, Single Exposure (Category 3): May cause respiratory
irritation.

Signal Word: Warning

Hazard Statements:
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H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Lit-001 to prevent

exposure.

Protection Type

Specific Requirement

Purpose

Eye/Face Protection

Safety glasses with side-

shields or goggles.

Prevents eye contact with dust
or splashes which can cause

serious irritation[1].

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber).

Protects skin from irritation

upon contact[1].

Skin and Body Protection

Laboratory coat.

Prevents contamination of

personal clothing and skin.

Respiratory Protection

Use in a well-ventilated area. If
dust or aerosols are
generated, a NIOSH-approved

respirator is required.

Avoids inhalation of dust or
aerosols that may cause

respiratory tract irritation[1].

Safe Handling and Storage

Handling:

e Avoid contact with skin and eyes[1].

¢ Avoid formation of dust and aerosols.

e Use only in a well-ventilated area with appropriate exhaust ventilation.
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e Do not eat, drink, or smoke in areas where Lit-001 is handled.

Storage:

» Store in a tightly closed container in a dry and well-ventilated place.

 Recommended storage for the powder is at -20°C for up to 3 years.

» Stock solutions in solvent can be stored at -80°C for up to 1 year.

First Aid Measures

In case of exposure to Lit-001, follow these first aid procedures immediately:

Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Skin Contact

Wash off immediately with plenty of soap and
water. Remove contaminated clothing. If skin

irritation occurs, get medical advice/attention.

Remove victim to fresh air and keep at rest in a
position comfortable for breathing. If not

breathing, if breathing is irregular or if

Inhalation
respiratory arrest occurs, provide artificial
respiration or oxygen by trained personnel. Get
medical attention if you feel unwell.
Wash out mouth with water. Do NOT induce
Ingestion vomiting. Call a poison center or

doctor/physician if you feel unwell.

Disposal Plan
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Dispose of Lit-001 and its container in accordance with all local, regional, national, and
international regulations. Do not allow to enter drains or waterways.

_

Property Value Reference
Molecular Formula C30H34F3N704S

Molecular Weight 645.70 g/mol

CAS Number 2245072-21-1

EC50 55 nM

Ki 226 nM

Experimental Protocols

Detailed experimental protocols involving Lit-001 can be found in the primary literature. For
example, Frantz et al. (2018) in the Journal of Medicinal Chemistry describe its use in a mouse
model of autism, including dosage and administration methods.

Visual Guidance for Safe Handling

The following diagram outlines the decision-making process for selecting and using Personal
Protective Equipment (PPE) when handling Lit-001.
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PPE Workflow for Handling Lit-001

Hazard Assessment

Start: Prepare to Handle Lit-001

Assess the Task:
- Weighing solid?
- Preparing solution?
- Administering to animals?

Review Lit-001 Hazards:
- Skin Irritant

- Eye Irritant
- Respiratory Irritant
- Harmful if Swallowed
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Doffing Sequence:
1. Gloves
2. Lab Coat
3. Eye/Face Protection
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Caption: PPE selection and use workflow for Lit-001 handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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